Cas no 13673-01-3 (2-Pentanone, 4-methyl-5-nitro-)

2-Pentanone, 4-methyl-5-nitro- structure
13673-01-3 structure
Product Name:2-Pentanone, 4-methyl-5-nitro-
CAS No:13673-01-3
MF:C6H11NO3
MW:145.156441926956
CID:1242077
PubChem ID:15560782
Update Time:2025-04-20

2-Pentanone, 4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 4-methyl-5-nitro-
    • 4-methyl-5-nitropentan-2-one
    • 13673-01-3
    • EN300-20157121
    • DTXSID20574172
    • Inchi: 1S/C6H11NO3/c1-5(3-6(2)8)4-7(9)10/h5H,3-4H2,1-2H3
    • InChI Key: ICQRVYQCKBMGMC-UHFFFAOYSA-N
    • SMILES: O=C(C)CC(C)C[N+](=O)[O-]

Computed Properties

  • Exact Mass: 145.07393
  • Monoisotopic Mass: 145.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21
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